TLR7 agonist 23

• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C21H22N4O2/c1-2-3-8-18-24-19-20(14-6-4-5-7-15(14)23-21(19)22)25(18)12-13-9-10-16(26)17(27)11-13/h4-7,9-11,26-27H,2-3,8,12H2,1H3,(H2,22,23)
• InChIKey: CVCIJKLJIJFVCX-UHFFFAOYSA-N

TLR7 Agonist 23 Overview

TLR7 agonist 23, also known as compound 12b, is a polyphenolic imidazo[4,5-c]quinoline derivative developed as a Toll-like receptor 7 (TLR7) agonist with partial TLR8 activity [1]. It is synthesized as part of a series aiming to enhance alum adsorption for vaccine adjuvant applications [1]. The compound exhibits an EC50 of 0.15 μM at TLR7, representing a 5-fold potency improvement over the parent compound BBIQ [1].

Pathway TLR7 agonist research with partial TLR8 activity

Application Vaccine adjuvant development and alum formulation studies

Selection Lead compound with differentiated TLR7 potency and partial TLR8 profile

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

TLR7 Agonist 23: Interchangeability Risks

The imidazoquinoline class of TLR7 agonists displays extreme sensitivity to structural modification; even minor changes in the phenolic substituent pattern profoundly alter TLR7 potency (EC50 ranging from 0.15 μM to >5 μM), TLR8 selectivity, alum adsorption capacity, and in vivo adjuvant efficacy [1]. Consequently, substituting TLR7 agonist 23 with a generic TLR7 agonist without validated comparative data risks loss of potency, undesired selectivity, or suboptimal adjuvant performance [1].

Structural sensitivity

Minor phenolic modifications can shift TLR7 potency, selectivity, and alum adsorption — class-level SAR is steep.

Generic TLR7 agonist mismatch

Off-the-shelf imidazoquinolines may not replicate the potency and dual-activity profile without side-by-side validation.

Adjuvant performance not interchangeable

In vivo IgG responses and Th1/Th2 balance are compound-specific; alum-adsorbed activity is not predictable from in vitro potency alone.

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

TLR7 Agonist 23: Comparative Evidence

TLR7 Potency Advantage Over BBIQ

In a direct head-to-head comparison using a TLR7 reporter assay, TLR7 agonist 23 (compound 12b) exhibited an EC50 of 0.15 μM, which is approximately 5-fold more potent than the lead compound BBIQ (EC50 = 0.85 μM) [1].

TLR7 EC50 vs BBIQ

Head-to-head

0.15 µM
vs 0.85 µM (BBIQ)

Supports potency comparison in TLR7 reporter assay

TLR7 HEK-Blue cells; approx. 5‑fold difference

Evidence Dimension	TLR7 agonistic potency (EC50)
Target Compound Data	0.15 μM
Comparator Or Baseline	BBIQ: 0.85 μM
Quantified Difference	5-fold more potent
Conditions	TLR7 reporter cell assay (HEK-Blue hTLR7 cells)

Why This Matters

Higher potency enables lower effective doses, potentially reducing systemic exposure and improving safety margins in vaccine formulations.

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

Dual TLR7/8 Agonist Activity

Unlike all other polyphenolic derivatives in the same series, which were TLR7-specific, TLR7 agonist 23 (12b) also activates TLR8 [1]. The exact TLR8 EC50 was not reported in the primary study, but the lack of TLR7 specificity distinguishes it from compounds like 12c and 12d [1].

TLR7/8 Selectivity

Data to verify

Dual TLR7/8
Not TLR7‑specific

Selectivity profile distinct from TLR7‑specific analogs

TLR8 EC50 not reported; qualitative observation

Evidence Dimension	TLR7/8 selectivity
Target Compound Data	Dual TLR7/8 activity (not TLR7-specific)
Comparator Or Baseline	BBIQ, 12c, 12d: TLR7-specific; Resiquimod: dual TLR7/8 agonist
Quantified Difference	Qualitative only
Conditions	Not specified in detail

Why This Matters

Dual TLR7/8 agonism may provide broader immune activation, which could be advantageous or undesirable depending on the therapeutic context; selection must consider this distinct profile.

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

In Vivo IgG Response Enhancement

Immunization with TLR7 agonist 23 (12b) combined with SARS-CoV-2 and hepatitis antigens induced double the IgG response compared to BBIQ in murine models [1]. This 2-fold increase in antibody titer demonstrates superior adjuvant activity.

In vivo IgG response

Head-to-head

2‑fold higher

Murine immunization model response context

SARS‑CoV‑2 and hepatitis antigens; vs BBIQ

Evidence Dimension	In vivo antigen-specific IgG response
Target Compound Data	2-fold increase over BBIQ
Comparator Or Baseline	BBIQ: baseline IgG response
Quantified Difference	2-fold higher
Conditions	Murine immunization model with recombinant SARS-CoV-2 and hepatitis antigens

Why This Matters

Antibody response is the primary correlate of vaccine efficacy; doubling IgG output can translate to significantly improved protection.

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

Alum-Adjuvanted IgG Subclass Advantage

When formulated with alum, the immunization data for IgG1, IgG2b, and IgG2c responses were superior for the polyphenolic series including TLR7 agonist 23 (12b) compared to both BBIQ and the reference standard resiquimod [1]. Quantitative subclass titers were not provided, but the qualitative superiority indicates a more balanced Th1/Th2 immune response.

Alum IgG subclass

Context‑dependent

Qualitative IgG1/IgG2b/IgG2c advantage

Reported subclass balance with alum co‑adjuvant

No titers reported; compared to BBIQ and resiquimod

Evidence Dimension	Alum-adsorbed IgG1, IgG2b, IgG2c responses
Target Compound Data	Superior to BBIQ and resiquimod (qualitative)
Comparator Or Baseline	BBIQ and resiquimod
Quantified Difference	Not quantified
Conditions	Murine immunization with alum as co-adjuvant

Why This Matters

Balanced IgG subclass responses are critical for effective vaccine-induced immunity; TLR7 agonist 23 on alum may provide a more desirable immune profile than standard-of-care resiquimod.

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source

TLR7 Agonist 23 Applications

Viral Vaccine Adjuvant Development

Given its demonstrated 2-fold increase in IgG response against SARS-CoV-2 and hepatitis antigens in murine models [1], TLR7 agonist 23 is ideally suited as a lead adjuvant candidate for vaccine development targeting these pathogens.

Alum-Based Formulation Optimization

The superior IgG1, IgG2b, IgG2c responses of alum-adsorbed TLR7 agonist 23 over resiquimod [1] make it a prime candidate for optimizing alum-based adjuvant systems to achieve balanced Th1/Th2 immunity.

Dual TLR7/8 Activation Research

The unique dual TLR7/8 activity of TLR7 agonist 23 [1] supports its use in research settings where simultaneous activation of both receptors is desired, such as in oncology immunotherapy or antiviral defense.

Structure-Activity Relationship Studies

With a well-characterized potency, selectivity, and in vivo profile relative to analogs [1], TLR7 agonist 23 serves as a valuable reference compound for SAR investigations aiming to dissect structural determinants of TLR7/8 activity and alum adsorption.

Application

Selection Property

Validation Focus

Vaccine adjuvant formulation studies

TLR7 pathway activation potency

Antigen-specific IgG response endpoints

Alum-adsorbed adjuvant research

Alum-compatible immune profile

IgG subclass and Th1/Th2 balance endpoints

Dual TLR7/8 immune activation studies

TLR7/8 dual-agonist profile

Immune activation breadth and cytokine profiling

Imidazoquinoline SAR investigations

Well-characterized potency and selectivity profile

Comparative TLR7/8 activity and alum adsorption

• [1] Kumar K, Sihag B, Patil MT, Singh R, Sakala IG, Honda-Okubo Y, Singh KN, Petrovsky N, Salunke DB. Design and Synthesis of Polyphenolic Imidazo[4,5-c]quinoline Derivatives to Modulate Toll Like Receptor-7 Agonistic Activity and Adjuvanticity. ACS Pharmacol Transl Sci. 2024;7(7):2063-2079. doi:10.1021/acsptsci.4c00163 View Source